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Compound of Interest |

Compound Name: D-Glucose-2-d1
CAS No.: 30737-83-8
Cat. No.: B3334085
- 7

Executive Summary & Technical Context[1][2][3][4]
[5][6][7][8]

D-Glucose-2-d1 (CAS: 106032-62-6 / 51517-59-0) is a stable isotope-labeled monosaccharide
where the hydrogen at the C2 position is replaced by deuterium. Unlike radiolabeled glucose (

or
), it is non-radioactive and chemically stable.[1]

The Critical Insight: While the toxicological risk to the operator is negligible (GHS Classification:
Non-Hazardous), the operational risk to the experiment is high. Deuterated reagents are
hygroscopic and expensive. The primary function of your Personal Protective Equipment (PPE)
and handling protocol is not just to protect you from the chemical, but to protect the chemical
from you—specifically from moisture, skin oils, and biological nucleases that can compromise
metabolic flux analysis (MFA) or NMR quantification.

Risk Assessment & PPE Matrix

Effective handling requires distinguishing between Basic Safety (OSHA/HSE compliance) and
integrity Assurance (GLP/GMP standards).

PPE Selection Logic
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The following matrix dictates the required gear based on the experimental context.

Component

Standard Safety
(Benchtop)

High-Integrity (Cell
Culture/MS)

Rationale

Hand Protection

Nitrile Gloves
(Standard)

Nitrile (Powder-Free,
Extended Cuff)

Prevents transfer of
skin oils/keratin.
Extended cuffs
prevent wrist
exposure during
biosafety cabinet

work.

Eye Protection

Safety Glasses (Side
shields)

Chemical Goggles

Standard impact
protection. Goggles
preferred if handling
fine powders that may

disperse.

Respiratory

N95 (Optional)

Surgical Mask / N95

Prevents breath
moisture/saliva from
contaminating
hygroscopic powder

during weighing.

Body Protection

Lab Coat
(Cotton/Poly)

Tyvek® Sleeves or
Dedicated Coat

Cotton sheds fibers.
Synthetic sleeves
reduce particulate
contamination in
sensitive LC-MS

preps.

Visualization: PPE & Handling Decision Tree

Figure 1: Decision logic for selecting the appropriate protection level based on downstream

application.
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Start: Define Application

Is the sample for
Cell Culture or Mass Spec?

Standard Protocol High-Integrity Protocol
(NMR / Synthesis) (Metabolic Flux / LC-MS)

PPE: Nitrile Gloves, PPE: Extended Cuff Nitrile,
Safety Glasses, Lab Coat Mask, Sleeve Covers

Environment:
Biosafety Cabinet or
Desiccated Glove Box

Environment:
Clean Benchtop

Click to download full resolution via product page

Caption: Workflow logic for selecting PPE intensity based on experimental sensitivity
requirements.

Operational Protocol: The "Dry Chain" Handling
Method
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Deuterated glucose is highly hygroscopic. Moisture uptake introduces two errors:
e Mass Error: Weighing water instead of isotope leads to incorrect molar concentrations.

« |sotopic Dilution: While C-D bonds are stable, introducing water facilitates H/D exchange in
solvent protons during subsequent steps.

Step-by-Step Weighing & Solubilization
Prerequisites:
o Calibrated Analytical Balance (Readability: 0.01 mg).
» Anti-static gun (ZeroStat) or anti-static weighing boat.
e Solvent (e.g., D20 or Media) pre-aliquoted.
Protocol:
e Environment Prep:
o Ensure humidity is <50% if possible.
o Wipe down balance area with 70% Ethanol (allow to dry completely to remove moisture).
e PPE Donning:

o Put on nitrile gloves.[2] Crucial: Pull lab coat cuffs over gloves or gloves over cuffs to seal
the wrist gap.

o Don a face mask to prevent breath condensation on the weighing boat.
o Equilibration:
o Remove the D-Glucose-2-d1 vial from storage (usually room temp or 4°C).

o Wait 15 minutes before opening if taken from cold storage to prevent condensation
forming inside the vial.
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e The Transfer:
o Use a clean, dry stainless steel or PTFE-coated spatula.

o Technique: Do not hover your hand over the open stock vial. Approach from the side to
minimize particulate fallout from sleeves.

o Reseal the stock vial immediately after removing the aliquot. Use Parafilm if storing for
long periods.

e Solubilization:

o Add solvent to the weighed powder, not powder to the solvent, to ensure complete
dissolution and quantitative transfer.

Visualization: Contamination Control Workflow

Figure 2: The "Dry Chain" workflow to prevent hygroscopic error and biological contamination.

4. Immediate Reseal
(Parafilm/Desiccator)

Priority Action

1. Storage Retrieval 15 mins
(Equilibrate to RT)

3. Rapid Weighing
(Minimize Air Exposure)

2. Area Prep
(Ethanol Wipe + Anti-static)

Downstream

5. Solubilization
(Quantitative Transfer)
Click to download full resolution via product page
Caption: Operational sequence emphasizing rapid sealing to prevent moisture uptake.

Emergency Response & Disposal

Although D-Glucose-2-d1 is non-hazardous, laboratory compliance requires specific disposal
protocols to differentiate it from general waste.

Spill Management

o Hazard: Slip hazard (if wet); Sticky residue.
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e Action:
o Sweep up dry powder carefully to avoid dust generation.[1][3]
o If wet, wipe with a damp cloth followed by a dry paper towel.

o Note: No neutralization is required.

Disposal Protocol

Do not treat stable isotopes as radioactive waste.[1]

Waste Stream Classification Method

Place in a labeled container
) ) (e.g., "Solid Chemical Waste").
Solid Waste Non-Hazardous Chemical o
[1] Do not mix with biohazards

unless contaminated.

Dilute solutions can often be

drain-disposed (check local
Liquid Waste Organic/Aqueous EHS rules). Concentrated

solutions go to "Aqueous

Chemical Waste."

Triple rinse with water. Deface
Container Glass/Plastic the label. Recycle or dispose

of as glass waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3334085?utm_src=pdf-custom-synthesis
https://pdf.benchchem.com/12425/Navigating_the_Disposal_of_D_Glucose_13C_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_alpha_D_glucose_13C2_1.pdf
https://datasheets.scbt.com/sc-202010.pdf
https://www.carlroth.com/medias/SDB-6887-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMzMjF8YXBwbGljYXRpb24vcGRmfGFEazNMMmd3WXk4NU1UYzVPVFUyTVRVd016QXlMMU5FUWw4Mk9EZzNYMGRDWDBWT0xuQmtaZ3w5MTYzMGVmZThlOWRkYzg1YmU0MjE4ODQ2MTlhMWM5NDY5ZmM4MGNiZDg5MTRkYWM5YjdlNDJjM2NiMThjZWRh
https://www.benchchem.com/product/b3334085#personal-protective-equipment-for-handling-d-glucose-2-d1
https://www.benchchem.com/product/b3334085#personal-protective-equipment-for-handling-d-glucose-2-d1
https://www.benchchem.com/product/b3334085#personal-protective-equipment-for-handling-d-glucose-2-d1
https://www.benchchem.com/product/b3334085#personal-protective-equipment-for-handling-d-glucose-2-d1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3334085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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